Cas no 89505-22-6 (Pyrrolidine, 1-[4-[[4-(trifluoromethyl)phenyl]azo]phenyl]-)

Pyrrolidine, 1-[4-[[4-(trifluoromethyl)phenyl]azo]phenyl]- structure
89505-22-6 structure
Product Name:Pyrrolidine, 1-[4-[[4-(trifluoromethyl)phenyl]azo]phenyl]-
CAS No:89505-22-6
MF:C17H16F3N3
MW:319.32425403595
CID:598444
PubChem ID:71324624
Update Time:2025-04-19

Pyrrolidine, 1-[4-[[4-(trifluoromethyl)phenyl]azo]phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Pyrrolidine, 1-[4-[[4-(trifluoromethyl)phenyl]azo]phenyl]-
    • (4-pyrrolidin-1-ylphenyl)-[4-(trifluoromethyl)phenyl]diazene
    • 1-(4-{(E)-[4-(Trifluoromethyl)phenyl]diazenyl}phenyl)pyrrolidine
    • 89505-22-6
    • DTXSID60754077
    • Inchi: 1S/C17H16F3N3/c18-17(19,20)13-3-5-14(6-4-13)21-22-15-7-9-16(10-8-15)23-11-1-2-12-23/h3-10H,1-2,11-12H2/b22-21+
    • InChI Key: USBMARHNSDSXBH-QURGRASLSA-N
    • SMILES: FC(C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)N1CCCC1)(F)F

Computed Properties

  • Exact Mass: 319.12963201g/mol
  • Monoisotopic Mass: 319.12963201g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 388
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 28Ų
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited